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Compound of Interest

Compound Name: Chloroacetic anhydride

Cat. No.: B146263

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information for the handling and use of chloroacetic
anhydride in a laboratory setting. Adherence to these protocols is essential for ensuring the
well-being of personnel and the integrity of research.

Hazard Identification and Classification

Chloroacetic anhydride is a hazardous chemical that requires careful handling. It is classified
as acutely toxic if swallowed, in contact with skin, or if inhaled.[1] It causes severe skin burns
and eye damage and may cause an allergic skin reaction.[2] It is also very toxic to aquatic life.
[1] Contact with water can be violent and may liberate toxic gas.[1]

GHS Hazard Pictograms:

e Corrosion: (Causes severe skin burns and eye damage)

o Acute Toxicity (Fatal or Toxic): (Toxic if swallowed, in contact with skin, or if inhaled)
e Environmental Hazard: (Very toxic to aquatic life)

Signal Word: Danger

Hazard Statements:
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e H301: Toxic if swallowed.[3]

e H311: Toxic in contact with skin.[3]

o H314: Causes severe skin burns and eye damage.[2][3]

e H317: May cause an allergic skin reaction.[2]

e H318: Causes serious eye damage.[2]

e H331: Toxic if inhaled.[3]

Reacts violently with water.[1]

Quantitative Data

The following tables summarize the key quantitative data for chloroacetic anhydride.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C4H4Cl203

Molecular Weight 170.98 g/mol

Appearance Colorless to slightly yellow solid
Odor Pungent

Melting Point 46 °C

Boiling Point 203 °C @ 760 mmHg

Flash Point 143 °C (closed cup)

Density 1.5494 g/cm3 @ 20 °C

Vapor Pressure 0.03 mmHg @ 20°C

Freely soluble in ether and chloroform. Slightly

soluble in benzene. Insoluble in cold petroleum

Solubility ) )
ether. Hydrolyzes in water to form chloroacetic
acid.

Table 2: Toxicological Data
Parameter Value Species

Acute Toxicity Estimate (ATE),
200 - 1000 mg/kg -
Dermal

Acute Toxicity Estimate (ATE),

) i 0.5-1mg/L -
Inhalation (Mist)

Dermal LD50 100 - 200 mg/kg Guinea Pig

Note: A specific oral LD50 value for chloroacetic anhydride was not found in the reviewed
safety data sheets. It is classified as "Toxic if swallowed."[3]

Table 3: Occupational Exposure Limits

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b146263?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Agency Limit

OSHA PEL Not Established
ACGIH TLV Not Established
NIOSH REL Not Established

Note: No specific occupational exposure limits have been established for chloroacetic
anhydride.[1][2] It is imperative to handle this substance with stringent engineering controls
and personal protective equipment to minimize any potential for exposure.

Safe Handling and Storage Protocols
Engineering Controls

o Work with chloroacetic anhydride should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

o Ensure that emergency eyewash stations and safety showers are readily accessible and in
good working order.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile rubber, neoprene).

o Alab coat or chemical-resistant apron should be worn. For tasks with a higher risk of
splash, a chemical-resistant suit may be necessary.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of dust or
aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and acid gases should be used.

Handling Procedures
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Avoid all personal contact with the substance.

Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Keep away from incompatible materials such as water, strong bases, alcohols, and oxidizing
agents.

Storage Procedures

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
e The storage area should be designated for corrosive and toxic materials.
e Protect from moisture, as it reacts violently with water.[1]
Emergency and First Aid Protocols

In Case of Inhalation

o Immediately move the affected person to fresh air.
« If the person is not breathing, give artificial respiration.

e Seek immediate medical attention.

In Case of Skin Contact

» Immediately flush the skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.

e Seek immediate medical attention.

In Case of Eye Contact

» Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.
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e Remove contact lenses if present and easy to do.

e Seek immediate medical attention.

In Case of Ingestion

e Do NOT induce vomiting.

e If the person is conscious, rinse their mouth with water.

» Never give anything by mouth to an unconscious person.

o Seek immediate medical attention.

Accidental Release and Firefighting Protocols

Accidental Release Measures

o Evacuate the area and prevent unnecessary personnel from entering.
o Ensure adequate ventilation.
o Wear appropriate personal protective equipment (See Section 3.2).

o For solid spills, carefully sweep up the material to avoid creating dust and place it in a
suitable, labeled container for disposal.

» Do not add water to the spilled material.

e Prevent the spill from entering drains or waterways.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

e Unsuitable Extinguishing Media: Do NOT use water, as chloroacetic anhydride reacts
violently with it.[1]

o Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including
hydrogen chloride and carbon oxides.[2]
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* Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Waste Disposal

Dispose of chloroacetic anhydride and any contaminated materials in accordance with all
applicable federal, state, and local regulations. This material may be classified as a hazardous
waste.

Visualized Workflows
Hierarchy of Controls for Chemical Safety
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Caption: Hierarchy of controls for managing exposure to hazardous chemicals.

Chemical Spill Response Workflow
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Caption: General workflow for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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